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Compound of Interest

Compound Name: Magnesium octanoate dihydrate

Cat. No.: B1590191

An In-depth Technical Guide to the Physical and Chemical Properties of Magnesium
Octanoate Dihydrate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of magnesium octanoate dihydrate. It includes quantitative data, detailed
experimental protocols, and visualizations to support research and development activities.

Chemical Identity and Structure

Magnesium octanoate, also known as magnesium caprylate, is the magnesium salt of octanoic
acid.[1][2] The dihydrate form incorporates two molecules of water into its structure.

o |[UPAC Name: magnesium bis(octanoate)[3]

e Synonyms: Magnesium caprylate, Octanoic acid magnesium salt, Magnesium octoate[1][2]

[31141[5][6]17]
e Molecular Formula: C1eH3aMgOs (for the dihydrate)[8]

e Anhydrous Molecular Formula: C16H30MgOa[3]
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« SMILES Code: CCCCCCCC([0-])=0.CCCCCCCC([O-])=0.[H]O[H].[H]O[H].[Mg+2][8]

Physical and Chemical Properties

Magnesium octanoate dihydrate is typically a white to off-white powder or crystalline solid.[4]
[9] Its properties are crucial for formulation, storage, and application in various fields, including
pharmaceuticals and food science.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of magnesium
octanoate. Note that some data pertains to the anhydrous form, as specified.

Table 1. General Physical and Chemical Properties

Property Value Reference

White to off-white powder or

Appearance [419]
crystals

Molecular Weight (Dihydrate) 346.74 g/mol [8]
Molecular Weight (Anhydrous) 310.71 g/mol [3]
Assay 98.0% to 100.0% [41[5]
Moisture Content (by Karl

_ <6.0% [4]1[9]
Fischer)
Solubility Insoluble in water [4105119]

Table 2: Thermal Properties (Anhydrous Form)

Property Value Reference

N _ 239.3 °C @ 760 mmHg
Boiling Point . [5]
(estimated)

Flash Point 107.4 °C (estimated) [5]
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Experimental Protocols
Synthesis of Magnesium Octanoate Dihydrate

A general synthetic method for magnesium octanoate involves the reaction of a soluble
magnesium salt with a soluble octanoate salt.[7]

Objective: To synthesize magnesium octanoate dihydrate.
Materials:

e N-octanoic acid

Sodium hydroxide (NaOH)

Magnesium chloride (MgClz)

Deionized water

Ethanol (for washing)

Procedure:

» Prepare Sodium Octanoate: Dissolve N-octanoic acid in an aqueous solution of sodium
hydroxide in a 1:1 molar ratio to form a solution of sodium octanoate.

e Precipitation: In a separate vessel, prepare an aqueous solution of magnesium chloride.

» Slowly add the magnesium chloride solution to the sodium octanoate solution with constant
stirring. A white precipitate of magnesium octanoate will form.

« |solation and Washing: Isolate the precipitate by filtration. Wash the collected solid multiple
times with deionized water to remove any unreacted salts (like NaCl), followed by a wash
with ethanol to aid in drying.

» Drying: Dry the product in a vacuum oven at a low temperature (e.g., 40-50 °C) until a
constant weight is achieved. The resulting product is magnesium octanoate dihydrate.

Diagram of Synthetic Workflow:
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Caption: General workflow for the synthesis of magnesium octanoate dihydrate.

Analytical Characterization

A combination of chromatographic and spectroscopic techniques can be used for the
characterization and quality control of magnesium octanoate dihydrate.[8]

Objective: To confirm the identity, purity, and moisture content of the synthesized product.
Methodologies:

e High-Performance Liquid Chromatography (HPLC):

[¢]

Purpose: To determine the purity of the compound and quantify the octanoate content.

[e]

Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an
organic solvent (e.g., acetonitrile).

[e]

Column: C18 reverse-phase column.

o

Detection: UV detector at an appropriate wavelength (e.g., ~210 nm).
» Karl Fischer Titration:

o Purpose: To accurately determine the water content and confirm the dihydrate
stoichiometry.

o Method: Volumetric or coulometric Karl Fischer titration.
e Spectroscopy (FTIR, NMR):

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify characteristic functional
groups. Look for strong carboxylate (COO™) stretching bands and broad O-H stretching
from the water of hydration.

o Nuclear Magnetic Resonance (*H-NMR): To confirm the structure of the octanoate chain.
The presence of water can also be observed.[10]

e Mass Spectrometry (LC-MS):
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o Purpose: To confirm the molecular weight of the octanoate anion and identify any
impurities.

Diagram of Analytical Workflow:

Caption: Analytical workflow for the characterization of magnesium octanoate dihydrate.

Applications in Drug Development and
Physiological Role

Magnesium octanoate dihydrate is utilized as an excipient in food and pharmaceutical
applications, serving as a binder, emulsifier, stabilizer, or anticaking agent.[3][4][9] In drug
development, its primary significance comes from being a bioavailable source of magnesium.

[6][7]

Magnesium is an essential mineral vital for numerous physiological processes. It is a cofactor
in over 300 enzyme systems that regulate critical biochemical reactions in the body.[11]

Key Physiological Roles of Magnesium:

o Energy Production: Essential for ATP metabolism through oxidative phosphorylation and
glycolysis.[11]

e Protein Synthesis: Plays a significant role in the synthesis of proteins.[11]
e Neuromuscular Function: Regulates muscle contraction and nerve signal transmission.[11]

o Cardiovascular Health: Helps regulate blood pressure and maintain a normal heart rhythm.
[6][11]

o Bone Health: Crucial for the structural development of bone and influences the absorption of
calcium.[6][11]

 DNA and RNA Synthesis: Required for the synthesis of DNA and RNA.[11]

Diagram of Magnesium's Physiological Roles:
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Caption: Bioavailability and key physiological roles of the magnesium ion.

Safety and Handling

Magnesium octanoate is generally considered safe for its intended use in food and
supplements. However, standard laboratory safety practices should be followed. It may cause
skin and serious eye irritation.[12] May be harmful if inhaled and may cause respiratory
irritation.[12]

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves,
clothing, and eye protection.[12][13]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
heat and ignition sources.[4][9][12]

e Combustion Products: In case of fire, may produce fumes, magnesium oxide, carbon
dioxide, and carbon monoxide.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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